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Compound of Interest

Compound Name: 4,5-Diamino-2-methylbenzonitrile

Cat. No.: B3316060 Get Quote

Essential Safety and Handling Guide for 4,5-
Diamino-2-methylbenzonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 4,5-Diamino-2-methylbenzonitrile (CAS

No. 952511-75-0) was not publicly available at the time of this writing. The following guidance

is based on safety data for structurally similar aromatic amine and nitrile compounds. This

information is intended for general guidance only and should not be considered a substitute for

the official SDS. It is imperative to obtain and review the specific SDS from your chemical

supplier before handling this compound.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4,5-Diamino-2-methylbenzonitrile. The procedural

steps outlined below are designed to ensure the safe handling, use, and disposal of this

chemical.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on analogous compounds, 4,5-Diamino-2-methylbenzonitrile is anticipated to be

harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation.[1]

[2] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Wear tightly fitting safety

goggles or a face shield.[3]

Protects against splashes and

airborne particles.

Hand Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves for integrity

before each use.

Prevents skin contact and

absorption.

Body Protection

Wear a lab coat, chemical-

resistant apron, or coveralls.

Ensure clothing fully covers

exposed skin.[4]

Minimizes the risk of skin

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[1][2] If ventilation

is inadequate or for spill

cleanup, use a NIOSH-

approved respirator with an

appropriate cartridge.

Prevents inhalation of dust or

vapors.

Step-by-Step Handling and Operational Plan
The following workflow provides a step-by-step guide for the safe handling of 4,5-Diamino-2-
methylbenzonitrile from receipt to disposal.
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Safe Handling Workflow for 4,5-Diamino-2-methylbenzonitrile
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Caption: Workflow for handling 4,5-Diamino-2-methylbenzonitrile.
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[5][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill and Leak Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing the

appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or vermiculite) and

collect it in a sealed container for disposal. Avoid generating dust.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[2]
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Disposal: All waste, including contaminated PPE and absorbent materials, must be considered

hazardous. Dispose of chemical waste in accordance with all applicable federal, state, and

local regulations. Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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